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Compound of Interest

Compound Name: Cytochalasin G

Cat. No.: B15398609 Get Quote

Cytochalasin G Technical Support Center
Welcome to the Cytochalasin G Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility, stability, and handling of Cytochalasin G. The information provided is curated to help

you troubleshoot common issues and refine your experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is Cytochalasin G and what is its primary mechanism of action?

Cytochalasin G belongs to the cytochalasan family of fungal metabolites.[1] Like other

members of this class, its primary mechanism of action is the disruption of the actin

cytoskeleton.[2][3] Cytochalasins bind to the fast-growing "barbed" end of actin filaments, which

blocks both the assembly and disassembly of actin monomers.[2][4] This capping of the

filament ends leads to changes in cell morphology, inhibition of cell division, and can even

induce apoptosis.

Q2: What are the recommended solvents for dissolving Cytochalasin G?

While specific solubility data for Cytochalasin G is not readily available, based on the

properties of other cytochalasins, it is expected to have poor solubility in water and good

solubility in organic solvents. For experimental purposes, Dimethyl Sulfoxide (DMSO) is the

most commonly recommended solvent for preparing stock solutions. Other organic solvents

such as dimethylformamide (DMF), ethanol, and methanol can also be used.
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Q3: How should I prepare a stock solution of Cytochalasin G?

It is recommended to prepare a high-concentration stock solution in a high-purity, anhydrous

organic solvent like DMSO. A concentration of 5 mM or 10 mM is a common starting point. To

minimize the potential for solvent-induced effects in your experiments, the final concentration of

the organic solvent in your aqueous working solution should be kept low, typically at or below

0.1%.

Q4: What are the optimal storage conditions for Cytochalasin G?

Cytochalasin G, as a solid, should be stored at -20°C in a desiccated environment. Stock

solutions prepared in DMSO should also be stored at -20°C. To avoid repeated freeze-thaw

cycles, which can degrade the compound, it is best practice to aliquot the stock solution into

smaller, single-use volumes. Some cytochalasins are sensitive to light and should be stored in

the dark.

Q5: How stable is Cytochalasin G in solution?

Stock solutions of cytochalasins in DMSO are generally stable for several months when stored

properly at -20°C. However, stability in aqueous media is significantly lower. It is highly

recommended to prepare fresh working dilutions in your aqueous experimental buffer

immediately before use.

Data Presentation: Solubility and Stability
The following tables summarize the solubility and stability information for closely related

cytochalasins, which can serve as a guide for working with Cytochalasin G.

Table 1: Solubility of Common Cytochalasins
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Compound Solvent Solubility Temperature

Cytochalasin B
Dimethylformamide

(DMF)
492 mg/mL Room Temperature

Cytochalasin B
Dimethyl Sulfoxide

(DMSO)
371 mg/mL Room Temperature

Cytochalasin B Ethanol 35 mg/mL Room Temperature

Cytochalasin B Acetone 10 mg/mL Room Temperature

Cytochalasin D
Dimethyl Sulfoxide

(DMSO)
>10 mM Not Specified

Cytochalasin D Dichloromethane ~10 mg/mL Not Specified

Data for Cytochalasin B from Sigma-Aldrich product information sheet. Data for Cytochalasin D

from APExBIO and Cayman Chemical product information.

Table 2: Stability and Storage Recommendations

Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Solid Powder -20°C
Up to 24 months or

longer

Store in a desiccated,

dark environment.

Stock Solution in

DMSO
-20°C Up to 3 months

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

Working Solution in

Aqueous Media
Use Immediately

Not recommended for

storage

Prepare fresh for each

experiment due to

poor stability.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Cytochalasin G Stock Solution in DMSO
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Materials:

Cytochalasin G (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Precision balance and appropriate personal protective equipment (PPE)

Procedure:

Allow the vial of solid Cytochalasin G to equilibrate to room temperature before opening to

prevent condensation of moisture.

Weigh out the required amount of Cytochalasin G in a sterile, chemically resistant container.

For a 10 mM stock solution, you will need to calculate the mass based on the molecular

weight of Cytochalasin G.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

For example, if the molecular weight of Cytochalasin G is 500 g/mol , you would dissolve 5

mg in 1 mL of DMSO.

Gently vortex or sonicate the solution until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use sterile microcentrifuge tubes.

Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of a Working Solution for Cell Culture Experiments

Materials:

10 mM Cytochalasin G stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile pipette tips and tubes
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Procedure:

Thaw an aliquot of the 10 mM Cytochalasin G stock solution at room temperature.

Dilute the stock solution into pre-warmed cell culture medium to the desired final

concentration. For example, to prepare a 10 µM working solution, perform a 1:1000 dilution

(e.g., add 1 µL of the 10 mM stock to 999 µL of culture medium).

Mix thoroughly by gentle pipetting.

Use the working solution immediately in your experiment.

Troubleshooting Guides
Problem 1: Precipitation of Cytochalasin G in aqueous working solution.

Possible Cause: Poor aqueous solubility of cytochalasins.

Solution:

Ensure the final concentration of the organic solvent (e.g., DMSO) is sufficient to maintain

solubility, but still compatible with your experimental system (typically ≤ 0.1%).

Prepare the working solution immediately before use and do not store it.

Gentle warming or brief sonication of the final diluted solution may help to redissolve small

amounts of precipitate.

Problem 2: Inconsistent or unexpected experimental results.

Possible Cause 1: Degradation of Cytochalasin G.

Solution:

Ensure proper storage of both the solid compound and stock solutions at -20°C, protected

from light and moisture.

Avoid multiple freeze-thaw cycles by using single-use aliquots.
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Always prepare fresh working dilutions for each experiment.

Possible Cause 2: Inaccurate concentration of the stock solution.

Solution:

Use a precision balance for weighing the solid compound.

Ensure the solid is completely dissolved in the solvent before making aliquots.

Problem 3: Observing off-target effects.

Possible Cause: Some cytochalasins, like Cytochalasin B, are known to have off-target

effects, such as the inhibition of glucose transport.

Solution:

If you suspect off-target effects are influencing your results, consider using a different

cytochalasan with a more specific mode of action, if available. For example, Cytochalasin

D is a more potent inhibitor of actin polymerization than Cytochalasin B but has a lesser

effect on glucose transport.

Include appropriate controls in your experimental design.
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Cytochalasin G Experimental Workflow

Cytochalasin G (Solid)

10 mM Stock Solution in DMSO

Dissolve in anhydrous DMSO

Working Solution in Aqueous Medium (e.g., 10 µM)

Dilute in culture medium

Cell-Based Assay

Add to cells immediately

Click to download full resolution via product page

Caption: Recommended workflow for preparing Cytochalasin G solutions.
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Mechanism of Action: Actin Polymerization Inhibition

Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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